Cas no 1701905-59-0 (4-amino-1-2-(2-hydroxyethoxy)ethyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-2-(2-hydroxyethoxy)ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1701905-59-0
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 5998229
• PubChem ID: 107345439
• Update Time: 2025-10-25

4-amino-1-2-(2-hydroxyethoxy)ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-2-(2-hydroxyethoxy)ethyl-1H-pyrazole-3-carboxamide
• 4-amino-1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazole-3-carboxamide
• EN300-1106768
• 1701905-59-0

• Inchi： 1S/C8H14N4O3/c9-6-5-12(1-3-15-4-2-13)11-7(6)8(10)14/h5,13H,1-4,9H2,(H2,10,14)
• InChI Key： KEZMZCRFGXDGKS-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 214.10659032g/mol
• Monoisotopic Mass: 214.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 116Ų

Additional information on 4-amino-1-2-(2-hydroxyethoxy)ethyl-1H-pyrazole-3-carboxamide

4-Amino-1-(2-(2-Hydroxyethoxy)ethyl)-1H-Pyrazole-3-Carboxamide (CAS No. 1701905-59-0)

The compound 4-amino-1-(2-(2-hydroxyethoxy)ethyl)-1H-pyrazole-3-carboxamide, identified by the CAS registry number 1701905-59-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecular structure of this compound features a pyrazole ring system, an amino group, and a hydroxyethoxy substituent, all of which contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and condensation reactions. The incorporation of the hydroxyethoxy group introduces hydrophilic properties, enhancing the compound's solubility in polar solvents. This feature is particularly advantageous for applications in drug delivery systems and as intermediates in pharmaceutical synthesis.

Research into the biological activities of this compound has revealed promising results in several therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory pathways. Additionally, preliminary data suggest that this compound may exhibit antitumor activity by modulating cellular signaling pathways involved in cancer progression.

The structural flexibility of 4-amino-1-(2-(2-hydroxyethoxy)ethyl)-1H-pyrazole-3-carboxamide allows for further functionalization, enabling the development of derivatives with enhanced bioavailability and efficacy. Ongoing research is focused on optimizing its pharmacokinetic properties to improve its suitability as a drug candidate.

In conclusion, the compound CAS No. 1701905-59-0 represents a valuable addition to the arsenal of pyrazole derivatives with potential applications in medicine and materials science. Its unique structure and versatile properties make it an intriguing subject for continued research and development.